Cas no 160892-06-8 (5-bromobenzene-1,3-dicarboxamide)

5-bromobenzene-1,3-dicarboxamide structure
160892-06-8 structure
Product Name:5-bromobenzene-1,3-dicarboxamide
CAS No:160892-06-8
MF:C8H7BrN2O2
MW:243.057380914688
CID:1340767
PubChem ID:21782727
Update Time:2025-04-20

5-bromobenzene-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromobenzene-1,3-dicarboxamide
    • 5-bromo-1,3-benzenedicarboxamide
    • SY297839
    • SCHEMBL1824174
    • 5-bromoisophthalamide
    • DB-397992
    • 160892-06-8
    • Inchi: 1S/C8H7BrN2O2/c9-6-2-4(7(10)12)1-5(3-6)8(11)13/h1-3H,(H2,10,12)(H2,11,13)
    • InChI Key: DJXPGIBWWMREIX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(N)=O)C=C(C(N)=O)C=1

Computed Properties

  • Exact Mass: 241.96900
  • Monoisotopic Mass: 241.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.18000
  • LogP: 2.04750
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